Cas no 1261444-07-8 (2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261444-07-8
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4929267
• Update Time: 2025-05-20

2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H11F3N2O/c1-8-9(6-7-18-12(8)17)10-4-2-3-5-11(10)19-13(14,15)16/h2-7H,1H3,(H2,17,18)
• InChI Key： RAUJRGJNVANGMS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CN=C(C=1C)N)(F)F

Computed Properties

• Exact Mass: 268.082
• Monoisotopic Mass: 268.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine

2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

The compound 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine, identified by the CAS number 1261444-07-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The molecule's unique combination of functional groups, including an amino group, a methyl group, and a trifluoromethoxy-substituted phenyl ring, contributes to its distinctive chemical properties and potential for further exploration.

Recent studies have highlighted the importance of pyridine derivatives like 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine in the development of novel therapeutic agents. The amino group in the molecule serves as a nucleophilic site, enabling interactions with various biological targets such as enzymes and receptors. Meanwhile, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its bioactivity. These features make this compound a promising candidate for drug design, particularly in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine has also been explored for its potential in materials science. The molecule's aromaticity and functional group diversity make it suitable for use in organic electronics, where it can serve as a building block for advanced materials such as conductive polymers and organic semiconductors. Recent research has demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, showcasing its ability to enhance device performance through tailored electronic properties.

The synthesis of 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the molecule's structure, enabling researchers to optimize its properties for specific applications. Furthermore, the compound's stability under various conditions has been extensively studied, ensuring its suitability for both laboratory experiments and industrial-scale production.

From an environmental perspective, the ecological impact of 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine has been a topic of interest. Studies have shown that the molecule exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. However, further research is needed to fully understand its long-term environmental fate and potential risks to ecosystems.

In conclusion, 2-Amino-3-methyl-4-(2-(trifluoromethoxy)phenyl)pyridine, with its unique chemical structure and diverse functional groups, represents a valuable compound in both medicinal chemistry and materials science. Its potential applications span from drug discovery to advanced materials development, making it a subject of continued research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific innovation across multiple disciplines.